2H-1,3-oxazine, tetrahydro-2,4,4,6-tetramethyl-

• CAS No.: 74955-84-3
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2,4,4,6-tetramethyl-1,3-oxazinane
• InChI: InChI=1S/C8H17NO/c1-6-5-8(3,4)9-7(2)10-6/h6-7,9H,5H2,1-4H3
• InChI Key: FSZPOIIIYUWSAH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NC(O1)C)(C)C

Description

2H-1,3-oxazine, tetrahydro-2,4,4,6-tetramethyl- is a useful research compound. Its molecular formula is C8H17NO and its molecular weight is 143.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,170 parts by weight of 2-methyl-2-aminopentan-4-ol is placed in a stirred flask. With external cooling, 440 parts by weight of acetaldehyde is run in over a period of about 40 minutes at 15°-20° C. The reaction mixture is stirred for a further 15 minutes at 20° C. After the addition of 600 parts by volume of toluene, 182 parts by weight of water is separated off over a period of 2 hours by azeotropic distillation. The reaction product is subjected to fractional distillation. After removal of the solvent there is obtained 1,372 parts by weight of 2,4,4,6-tetramethyltetrahydro-1,3-oxazine with a purity (according to gas chromatography) of 98%, equivalent to a yield of 94% of theory, based on 2-methyl-2-aminopentan-4-ol.